3-(6,8-Dihydro-5H-imidazo[2,1-c][1,4]oxazin-3-yl)propanoic acid;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“3-(6,8-Dihydro-5H-imidazo[2,1-c][1,4]oxazin-3-yl)propanoic acid;hydrochloride” is a chemical compound with a complex structure. It contains an imidazo[2,1-c][1,4]oxazin ring, which is a type of heterocyclic ring . The compound also contains a propanoic acid group and a hydrochloride group .
Molecular Structure Analysis
The molecular structure of this compound is complex, featuring an imidazo[2,1-c][1,4]oxazin ring, a propanoic acid group, and a hydrochloride group . The exact structure would require further analysis using techniques such as NMR spectroscopy, which is beyond the scope of this response.Scientific Research Applications
Antioxidant Capacity and Reaction Pathways
Studies on compounds like 2,2′-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) have focused on elucidating the antioxidant capacities and reaction pathways of similar structures. These investigations reveal that certain antioxidants can form coupling adducts, leading to oxidative degradation into marker compounds with potential applications in evaluating antioxidant systems during storage and processing of food products and pharmaceuticals (Ilyasov et al., 2020).
Antimicrobial Activities
The antimicrobial properties of imidazole derivatives, which share structural similarities with the compound , have been extensively reviewed. These compounds serve as the basis for the synthesis of antifungal and bactericide drugs, showcasing their critical role in pharmaceutical applications to combat microbial resistance (American Journal of IT and Applied Sciences Research, 2022).
Environmental Impact of Organic Compounds
Research on parabens, which are esters of para-hydroxybenzoic acid, has contributed to understanding the environmental fate and behavior of similar organic compounds in aquatic environments. This research highlights the ubiquity of these compounds in surface water and sediments and their implications for environmental health and safety, providing insights into the potential environmental considerations for the compound (Haman et al., 2015).
Role in Food Additives and Nutraceuticals
Investigations into chlorogenic acid and similar phenolic compounds have illustrated their dual role as food additives and nutraceuticals, particularly in the management of metabolic syndrome. Such studies offer perspectives on the potential health-promoting properties of related compounds, including antioxidant, anti-inflammatory, and antimicrobial activities, which could be relevant for dietary supplements and functional foods (Santana-Gálvez et al., 2017).
Pharmacological Characteristics
The pharmacological characteristics of vanillic acid, a dihydroxybenzoic acid analog, have been reviewed to highlight its antioxidant, anti-inflammatory, and neuroprotective properties. Such characteristics indicate the potential for the compound to be explored for its pharmacological impacts, especially in oxidative stress-induced neurodegeneration and other diseases (Ingole et al., 2021).
properties
IUPAC Name |
3-(6,8-dihydro-5H-imidazo[2,1-c][1,4]oxazin-3-yl)propanoic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O3.ClH/c12-9(13)2-1-7-5-10-8-6-14-4-3-11(7)8;/h5H,1-4,6H2,(H,12,13);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DLJVFUVUNQKHKH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC2=NC=C(N21)CCC(=O)O.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.66 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.